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Get Quote

Chemical Identification and Properties

Understanding the basic properties of a compound is the first step in planning its purification. The table

below summarizes the key identified data for phenylacetone oxime.

Property Value / Description

IUPAC Name 1-Phenylpropane-2-one oxime [1]

CAS Registry Number 13213-36-0 [1]

Molecular Formula C₉H₁₁NO [1]

Molecular Weight 149.19 g/mol [1]

Boiling Point 285.7 °C at 760 mmHg [1]

Flash Point 169.2 °C [1]

Density 0.99 g/cm³ [1]

Appearance Described as a "colorless oil" in synthesis procedures [2]
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Synthesis Context and Formation Pathways

Phenylacetone oxime is encountered in specific chemical contexts, primarily as an intermediate in

synthesis and as a degradation product [2] [3] [4].

The diagram below illustrates the pathways where phenylacetone oxime appears, based on the literature.
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In synthetic chemistry, it is noted as a direct precursor that can be hydrolyzed to phenyl-2-propanone (P2P)

[2]. In oxidative degradation, it is a distinctive product from the reaction of methamphetamine with activated

hydrogen peroxide systems [3] [4].

Purification Guidance and Troubleshooting

While explicit protocols for purifying phenylacetone oxime are not detailed in the search results, the

following guidance is compiled from general principles and related context.
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Recommended Purification Method: Recrystallization

Recrystallization is a standard technique for purifying solid compounds. The following workflow and

troubleshooting guide are based on general laboratory practice, as the specific solvent for phenylacetone

oxime is not stated in the available sources.
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Select Solvent

Dissolve crude compound
in minimum hot solvent

Hot filtration to remove
insoluble impurities

Cool solution slowly
to induce crystallization

Ice bath incubation
(30-60 mins)

Isolate crystals via
vacuum filtration

Wash with fresh,
cold solvent

Dry crystals
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Troubleshooting Common Recrystallization Problems
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The table below addresses common issues you might encounter.

Problem Possible Cause Suggested Solution

No crystals
form

Too much solvent; rapid cooling;

no nucleation sites.

Concentrate the solution by boiling off excess

solvent. Scratch the flask interior with a glass rod
or add a tiny seed crystal [5].

Oil formation
instead of solid

Solvent boiling point may be too
high or near the compound's

melting point.

Ensure the solvent's boiling point is below the
compound's melting point. Try a different solvent

or solvent pair [5].

Low recovery
yield

Compound is too soluble in the

chosen solvent at low
temperatures.

Re-select a solvent with a steeper solubility-

temperature gradient. Ensure the solution is
cooled thoroughly, even to 0°C or below [5].

Poor purity of
crystals

Solution cooled too quickly;
impurities incorporated.

Cool the solution more slowly. Perform a hot
filtration step. Wash the crystals thoroughly with

cold solvent after filtration [5].

Alternative and Complementary Techniques

Vacuum Distillation: As phenylacetone oxime has a defined boiling point (285.7 °C at 760 mmHg),

distillation is a viable option, especially if the compound is a liquid [1]. For heat-sensitive compounds,
vacuum distillation is preferred to lower the boiling point.

Chromatography: If high purity is critical and recrystallization fails, techniques like flash column
chromatography can be effective, though they are less suitable for large-scale purification [5].

Critical Safety and Handling Notes

Regulatory Status: Be aware that phenylacetone (P2P), a closely related compound, is a Schedule

II controlled substance in the US as a precursor to amphetamines [6]. Ensure all work complies with
local regulations.

Reactive Intermediate: Note that phenylacetone oxime can be hydrolyzed back to P2P under
acidic conditions [4]. Control the environment to prevent unintended reactions.

General Safety: Consult the Safety Data Sheet (SDS) for phenylacetone oxime before use. Its
hazardous properties are not fully detailed in the search results, so applying general laboratory safety
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principles is essential [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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